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Compound of Interest

Compound Name: Nicotelline-d9

Cat. No.: B12414672

For researchers, scientists, and drug development professionals, the proper handling and
disposal of isotopically labeled compounds like Nicotelline-d9 is paramount for laboratory
safety and regulatory compliance. This guide provides essential safety and logistical
information, including operational and disposal protocols, to ensure the safe management of
Nicotelline-d9 in a laboratory setting.

Nicotelline-d9, a deuterated analog of Nicotelline, is utilized as an internal standard in various
analytical applications, particularly in studies related to tobacco smoke and nicotine
metabolism.[1][2] Due to its chemical similarity to nicotine and related alkaloids, it should be
handled with care, assuming a comparable toxicological profile.

Essential Safety and Handling Information

While a specific Safety Data Sheet (SDS) for Nicotelline-d9 is not readily available in the
public domain, the safety protocols for the parent compound, nicotine, provide a strong basis
for its handling. Nicotine is classified as acutely toxic and fatal if swallowed, in contact with skin,
or if inhaled.[3] Therefore, stringent safety measures are necessary when working with
Nicotelline-d9.

Personal Protective Equipment (PPE):
o Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

o Eye Protection: Safety glasses or goggles should be worn at all times.
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e Lab Coat: Alab coat is required to protect from skin contact.

o Respiratory Protection: If handling the solid form outside of a fume hood, a respirator may be
necessary.

Handling Procedures:

Handle Nicotelline-d9 in a well-ventilated area, preferably within a chemical fume hood.

Avoid inhalation of dust or fumes.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Recommended storage temperature is typically -20°C.[2]

o Keep away from incompatible materials such as strong oxidizing agents.

Quantitative Data Summary

The following table summarizes key quantitative data for Nicotelline-d9, with hazard
information inferred from the closely related compound, (-)-Nicotine.[3]
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Property Value Reference
Chemical Formula C1sH2D9N3 [1114]
Molecular Weight 242.15 g/mol [1][4]
Appearance Light Brown Solid [2]
Melting Point >195°C (decomposes) [2]
Solubility Chloroform, Methanol [2]
o Assumed to be Category 2 Inferred from (-)-Nicotine
Acute Toxicity (Oral) ]
(Fatal if swallowed) SDSJ3]
o Assumed to be Category 2 Inferred from (-)-Nicotine
Acute Toxicity (Dermal) ) ) ]
(Fatal in contact with skin) SDSJ3]
o ] Assumed to be Category 2 Inferred from (-)-Nicotine
Acute Toxicity (Inhalation) o
(Fatal if inhaled) SDS[3]

JUR— Assumed to be Toxic to aquatic  Inferred from (-)-Nicotine
uatic Toxici
a Y life with long lasting effects SDSJ3]

Experimental Workflow: Handling and Disposal of
Nicotelline-d9

The following diagram outlines the standard operating procedure for the handling and disposal
of Nicotelline-d9 in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://cymitquimica.com/products/TR-N401202/1469367-99-4/nicotelline-d9-major/
https://www.scbt.com/p/nicotelline-d9-major-1469367-99-4
https://cymitquimica.com/products/TR-N401202/1469367-99-4/nicotelline-d9-major/
https://www.scbt.com/p/nicotelline-d9-major-1469367-99-4
https://www.hoelzel-biotech.com/en/toronto-research-chemicals-molecule-other-trc-n401202-2-5mg-nicotelline-d9-major.html
https://www.hoelzel-biotech.com/en/toronto-research-chemicals-molecule-other-trc-n401202-2-5mg-nicotelline-d9-major.html
https://www.hoelzel-biotech.com/en/toronto-research-chemicals-molecule-other-trc-n401202-2-5mg-nicotelline-d9-major.html
https://cdn.caymanchem.com/cdn/msds/29138m.pdf
https://cdn.caymanchem.com/cdn/msds/29138m.pdf
https://cdn.caymanchem.com/cdn/msds/29138m.pdf
https://cdn.caymanchem.com/cdn/msds/29138m.pdf
https://www.benchchem.com/product/b12414672?utm_src=pdf-body
https://www.benchchem.com/product/b12414672?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

4 Preparation and Handling )

Grepare Stock Solution in Fume HOOD

Use in Experiment

J
( ¥Vaste Segregatinection \

4 Disg)sal )
( )
'

( )
'

L ).

Click to download full resolution via product page

Caption: Standard workflow for the safe handling and disposal of Nicotelline-d9.
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Proper Disposal Procedures

The disposal of Nicotelline-d9 must be conducted in accordance with federal, state, and local
regulations for hazardous waste. Given its close relation to nicotine, it is prudent to manage
waste containing Nicotelline-d9 under the same guidelines.

Hazardous Waste Classification:
e Unused or expired Nicotelline-d9 should be considered an acute hazardous waste.

o Under the Resource Conservation and Recovery Act (RCRA), nicotine and its salts are listed
as P0O75 acute hazardous waste.[5][6] It is recommended to apply this classification to
Nicotelline-d9 waste.

Disposal Steps:

o Segregation: All waste materials contaminated with Nicotelline-d9, including empty
containers, pipette tips, gloves, and bench paper, must be segregated from non-hazardous
waste.

o Waste Containers: Use dedicated, properly labeled hazardous waste containers. The label
should clearly indicate "Hazardous Waste" and list the chemical contents.

o Liquid Waste: Collect liquid waste containing Nicotelline-d9 in a sealed, leak-proof
container. Do not dispose of it down the drain.

o Solid Waste: Collect contaminated solid waste in a designated, lined container.

o Disposal Vendor: Arrange for the disposal of Nicotelline-d9 waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
company.

¢ Manifesting: Ensure that all hazardous waste shipments are accompanied by a properly
completed hazardous waste manifest.

Important Considerations:

o Never dispose of Nicotelline-d9 or its containers in the regular trash.
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» Avoid mixing Nicotelline-d9 waste with other chemical waste streams unless specifically
instructed to do so by your EHS department.

o Consult your institution's specific chemical hygiene and hazardous waste management plans
for detailed procedures.

By adhering to these guidelines, researchers can ensure a safe laboratory environment and
maintain compliance with all relevant regulations when working with Nicotelline-d9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12414672?utm_src=pdf-body
https://www.benchchem.com/product/b12414672?utm_src=pdf-body
https://www.benchchem.com/product/b12414672?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/TR-N401202/1469367-99-4/nicotelline-d9-major/
https://www.hoelzel-biotech.com/en/toronto-research-chemicals-molecule-other-trc-n401202-2-5mg-nicotelline-d9-major.html
https://cdn.caymanchem.com/cdn/msds/29138m.pdf
https://www.scbt.com/p/nicotelline-d9-major-1469367-99-4
https://www.ewastedisposal.net/services/proper-legal-disposals-nicotine-oils/
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Nicotine_and_6_Methylnicotine_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b12414672#nicotelline-d9-proper-disposal-procedures
https://www.benchchem.com/product/b12414672#nicotelline-d9-proper-disposal-procedures
https://www.benchchem.com/product/b12414672#nicotelline-d9-proper-disposal-procedures
https://www.benchchem.com/product/b12414672#nicotelline-d9-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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